1-cyclopropyl-1H-pyrazole-4-sulfonamide
Overview
Description
1-Cyclopropyl-1H-pyrazole-4-sulfonamide, with the chemical formula C₇H₁₁N₃O₂S, is a compound that combines a pyrazole ring with a sulfonamide functional group. It is also known by its IUPAC name: 1-(cyclopropylmethyl)-1H-pyrazole-4-sulfonamide . This compound is characterized by its stability under normal storage conditions and its melting point of 138-139°C .
Preparation Methods
Synthetic Routes: The synthesis of 1-cyclopropyl-1H-pyrazole-4-sulfonamide involves several steps. One common synthetic route starts from 1-(4-aminophenyl)-4-benzoyl-5-phenyl-N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide. The newly synthesized sulfonamides are characterized using techniques such as FT-IR, 1H NMR, 13C NMR, and elemental analyses .
Chemical Reactions Analysis
1-Cyclopropyl-1H-pyrazole-4-sulfonamide can undergo various chemical reactions:
Oxidation: It may be oxidized under certain conditions.
Reduction: Reduction reactions can modify its functional groups.
Substitution: Substituents can be introduced or replaced. Common reagents include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophilic substitution reagents (e.g., alkyl halides).
Major products formed from these reactions depend on the specific reaction conditions and substituents present.
Scientific Research Applications
1-Cyclopropyl-1H-pyrazole-4-sulfonamide finds applications in various scientific fields:
Medicine: It may exhibit antiproliferative activities against cancer cells.
Chemistry: Researchers use it as a building block for designing novel compounds.
Mechanism of Action
The exact mechanism by which 1-cyclopropyl-1H-pyrazole-4-sulfonamide exerts its effects remains an active area of research. It likely involves interactions with specific molecular targets and signaling pathways.
Comparison with Similar Compounds
While I don’t have information on similar compounds at the moment, further research could highlight its uniqueness and provide comparisons.
Properties
Molecular Formula |
C6H9N3O2S |
|---|---|
Molecular Weight |
187.22 g/mol |
IUPAC Name |
1-cyclopropylpyrazole-4-sulfonamide |
InChI |
InChI=1S/C6H9N3O2S/c7-12(10,11)6-3-8-9(4-6)5-1-2-5/h3-5H,1-2H2,(H2,7,10,11) |
InChI Key |
HQBKVBZLCYIHPI-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1N2C=C(C=N2)S(=O)(=O)N |
Origin of Product |
United States |
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